Cas no 623572-49-6 (ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate)

Ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate is a fluorinated acrylate derivative characterized by its cyano and difluorophenyl functional groups. This compound exhibits notable reactivity due to the electron-withdrawing effects of the cyano and fluorine substituents, making it a valuable intermediate in organic synthesis, particularly for constructing conjugated systems or heterocyclic frameworks. The presence of fluorine enhances its stability and influences its physicochemical properties, such as lipophilicity and metabolic resistance. Its α,β-unsaturated ester moiety allows for Michael additions or cycloaddition reactions, while the difluorophenyl group may contribute to bioactivity in agrochemical or pharmaceutical applications. The compound is typically handled under inert conditions due to its potential sensitivity to moisture or polymerization.
ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate structure
623572-49-6 structure
Product Name:ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate
CAS No:623572-49-6
MF:C12H9F2NO2
MW:237.202170133591
CID:3159510
PubChem ID:19576683
Update Time:2025-11-02

ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

    • ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate
    • 2-Propenoic acid, 2-cyano-3-(3,5-difluorophenyl)-, ethyl ester
    • ethyl (2E)-3-(3,5-difluorophenyl)-2-cyanoprop-2-enoate
    • Ethyl 2-cyano-3-(3,5-difluorophenyl)acrylate
    • ethyl (E)-2-cyano-3-(3,5-difluorophenyl)prop-2-enoate
    • 623572-49-6
    • STK351273
    • AKOS000314029
    • ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)prop-2-enoate
    • Inchi: 1S/C12H9F2NO2/c1-2-17-12(16)9(7-15)3-8-4-10(13)6-11(14)5-8/h3-6H,2H2,1H3/b9-3+
    • InChI Key: SICPPWAROVOJSN-YCRREMRBSA-N
    • SMILES: FC1C=C(C=C(C=1)/C=C(\C#N)/C(=O)OCC)F

Computed Properties

  • Exact Mass: 237.06013485Da
  • Monoisotopic Mass: 237.06013485Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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